Cas no 34146-55-9 (4-Hepten-2-ol, (4Z)-)

4-Hepten-2-ol, (4Z)- structure
4-Hepten-2-ol, (4Z)- structure
Product Name:4-Hepten-2-ol, (4Z)-
CAS No:34146-55-9
MF:C7H14O
MW:114.185462474823
CID:294644
PubChem ID:5352833
Update Time:2025-04-19

4-Hepten-2-ol, (4Z)- Chemical and Physical Properties

Names and Identifiers

    • 4-Hepten-2-ol, (4Z)-
    • (Z)-hept-4-en-2-ol
    • 4-Hepten-2-ol, (Z)-
    • Hept-4-en-2-ol
    • 34146-55-9
    • CHEBI:195739
    • NS00088058
    • SCHEMBL1784155
    • KZUFTCBJDQXWOJ-PLNGDYQASA-N
    • (4Z)-hept-4-en-2-ol
    • (Z)-4-Hepten-2-ol
    • KZUFTCBJDQXWOJ-UHFFFAOYSA-N
    • DTXSID40885575
    • (2R,4Z)-4-Hepten-2-ol
    • LMFA05000550
    • Inchi: 1S/C7H14O/c1-3-4-5-6-7(2)8/h4-5,7-8H,3,6H2,1-2H3/b5-4-
    • InChI Key: KZUFTCBJDQXWOJ-PLNGDYQASA-N
    • SMILES: OC(C)C/C=C\CC

Computed Properties

  • Exact Mass: 114.10452
  • Monoisotopic Mass: 114.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 66.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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